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Compound of Interest

Compound Name: PTC258

Cat. No.: B10861940 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step

procedure for the safe disposal of PTC258, a specific and orally active splicing modulator of the

Elongator complex protein 1 gene (ELP1).[1][2]

PTC258 is a potent compound used in research settings.[2] While specific disposal instructions

from the manufacturer are not readily available in the provided search results, general

principles of chemical waste management should be strictly followed.

Key Characteristics of PTC258 for Disposal
Consideration
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Property Information Source

Chemical Nature

A highly potent, specific, and

orally active ELP1 splicing

modulator.

[2]

Physical Form
Typically supplied as a solid

powder.
[2]

Solubility Soluble in DMSO. [1][2]

Storage

Recommended storage at

-20°C for 1-6 months or -80°C

for 6 months, protected from

light.

[1][2]

Step-by-Step Disposal Procedure for PTC258
Researchers must comply with their institution's and local regulations for hazardous waste

disposal. The following is a general procedural guide based on standard laboratory practices

for chemical waste.

Waste Identification and Segregation:

Treat all PTC258, including pure compound, contaminated labware (e.g., pipette tips,

tubes), and solutions, as hazardous chemical waste.

Segregate PTC258 waste from other waste streams such as regular trash, biohazardous

waste, and radioactive waste to ensure proper handling and disposal.

Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling PTC258 waste, including a lab coat, safety

goggles, and chemical-resistant gloves.

Preparing for Disposal:

Solid Waste: Collect solid PTC258 waste and contaminated materials in a clearly labeled,

sealed container. The container should be compatible with the chemical properties of the
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compound.

Liquid Waste: For solutions containing PTC258 (e.g., in DMSO), collect the waste in a

designated, leak-proof, and clearly labeled hazardous waste container. Do not pour

PTC258 solutions down the drain.

Labeling and Storage:

Clearly label the waste container with "Hazardous Waste," the name "PTC258," and any

other required information as per your institution's guidelines.

Store the waste container in a designated, secure area, away from incompatible materials,

until it is collected by your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor.

Documentation and Collection:

Maintain a log of the waste generated, including the amount and date of disposal.

Arrange for the collection of the hazardous waste through your institution's established

procedures.

PTC258 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

PTC258 waste in a laboratory setting.
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Click to download full resolution via product page

Caption: Workflow for the proper segregation and disposal of PTC258 waste.

Disclaimer: This information is intended as a general guide. Researchers must always consult

and adhere to the specific hazardous waste management policies and procedures of their

institution and comply with all applicable local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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